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Compound of Interest

Compound Name: Pegcetacoplan acetate

Cat. No.: B15602470 Get Quote

Essential guidelines for the safe and compliant disposal of pegcetacoplan acetate, including

its formulations SYFOVRE® and EMPAVELI®, are critical for maintaining laboratory safety and

environmental protection. This document provides a procedural, step-by-step guide for

researchers, scientists, and drug development professionals to ensure the proper handling and

disposal of this complement inhibitor.

Pegcetacoplan acetate is not classified as a hazardous substance.[1] Therefore, its disposal

follows the protocols for non-hazardous pharmaceutical waste. However, it is imperative to

adhere to all prevailing country, federal, state, and local regulations governing pharmaceutical

waste.

Step-by-Step Disposal Procedures
1. Segregation of Waste:

Non-Contaminated Materials: Packaging, such as the outer box and product inserts that

have not come into contact with pegcetacoplan acetate, can typically be disposed of as

general laboratory waste.

Sharps Waste: All needles, syringes, and used injector devices must be immediately placed

in a designated, puncture-resistant, and leak-proof sharps container.[2]

For SYFOVRE®, this includes the filter needle used for withdrawal from the vial, which

should be disconnected from the syringe and discarded without being used for injection.[3]
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[4]

For EMPAVELI®, the entire used on-body injector unit must be placed in a sharps

container.[2]

Liquid Waste (Unused or Residual Product):

Empty or partially used vials of pegcetacoplan acetate should be disposed of in

accordance with local regulations for non-hazardous pharmaceutical waste.[3]

Any excess volume of the drug withdrawn into a syringe that is not administered should

also be disposed of following these guidelines.[3]

Contaminated Materials: Personal protective equipment (PPE) such as gloves, as well as

alcohol swabs and other materials that have come into direct contact with pegcetacoplan
acetate, should be segregated as non-hazardous pharmaceutical waste. The filling base and

attached syringe for the EMPAVELI® injector, if not contaminated with blood or other

potentially infectious materials, can be disposed of in the household trash, but in a laboratory

setting, it is best practice to manage them as pharmaceutical waste.[2]

2. Containment and Labeling:

Sharps Containers: Sharps containers must be clearly labeled as "Sharps Waste" or with the

universal biohazard symbol.

Non-Hazardous Pharmaceutical Waste: Unused vials and contaminated materials should be

placed in a designated container for non-hazardous pharmaceutical waste. These containers

are often color-coded; for instance, white with a blue lid or simply blue containers are

commonly used for this waste stream.[5][6] The container should be clearly labeled as "Non-

Hazardous Pharmaceutical Waste."

3. Final Disposal:

Sharps: Once the sharps container is full (typically two-thirds capacity), it must be sealed

and disposed of through a licensed medical waste management service. Do not dispose of

sharps containers in regular trash.[2]
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Non-Hazardous Pharmaceutical Waste: The sealed container of non-hazardous

pharmaceutical waste, including vials and contaminated materials, should be collected and

disposed of by a certified pharmaceutical waste contractor. The primary method of disposal

for this waste stream is typically incineration to ensure the complete destruction of the active

pharmaceutical ingredient.[5]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols that would necessitate a detailed methodology section. The procedures

outlined are based on safety data sheets, manufacturer guidelines, and general principles of

pharmaceutical waste management.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of pegcetacoplan
acetate and associated materials in a laboratory setting.
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Caption: Disposal workflow for pegcetacoplan acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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